Cas no 1805325-11-4 (2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine
• CAS No: 1805325-11-4
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 4852215
• Update Time: 2025-05-25

2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine

• Inchi： 1S/C9H10ClF2NO2/c1-14-7-3-5(9(11)12)8(15-2)6(4-10)13-7/h3,9H,4H2,1-2H3
• InChI Key： GRQGUKRFQZWCSQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)F)C=C(N=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine

Comprehensive Overview of 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1805325-11-4)

2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1805325-11-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring 3,6-dimethoxypyridine as the core, offers versatility in synthetic chemistry, making it a valuable intermediate for developing novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine as a building block for designing next-generation pharmaceuticals. Its difluoromethyl group is known to improve lipophilicity and membrane permeability, addressing key challenges in drug delivery. Additionally, the chloromethyl moiety provides a reactive site for further functionalization, enabling the synthesis of diverse analogs.

The agrochemical industry has also explored CAS 1805325-11-4 for developing sustainable crop protection agents. With growing concerns about pesticide resistance and environmental impact, compounds like this offer a promising avenue for creating eco-friendly alternatives. Its pyridine scaffold is frequently employed in herbicides and fungicides, and the introduction of fluorine atoms can enhance target specificity and reduce off-target effects.

From a synthetic perspective, 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine is often synthesized via multistep organic reactions, including halogenation and methoxylation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards.

Current trends in green chemistry have spurred interest in optimizing the production of CAS 1805325-11-4 with minimal waste. Researchers are investigating catalytic processes and biodegradable solvents to align with global sustainability goals. This aligns with the broader shift toward environmentally benign synthesis, a topic frequently searched by professionals in the field.

In summary, 2-(Chloromethyl)-4-(difluoromethyl)-3,6-dimethoxypyridine (CAS No. 1805325-11-4) represents a cutting-edge compound with dual applications in pharmaceuticals and agrochemicals. Its structural features and reactivity make it a focal point for innovation, addressing contemporary challenges in drug development and sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and green pest management solutions.